N,N'-Diacetyladipohydrazide

• CAS: 34375-39-8

Core Science & Biosynthesis

Technical Whitepaper: N,N'-Diacetyladipohydrazide (DAADH)

The following technical guide provides an in-depth analysis of N,N'-Diacetyladipohydrazide (DAADH) , a specialized derivative of adipic acid dihydrazide. This document is structured for researchers and formulation scientists, focusing on its physicochemical profile, synthesis, and critical applications in polymer stabilization and chemical processing.[1]

Advanced Metal Deactivator & Functional Reagent

Executive Summary

N,N'-Diacetyladipohydrazide (CAS 34375-39-8) is a symmetrical diacylhydrazine derivative characterized by its high thermal stability and metal-chelating capabilities. Unlike its parent compound, Adipic Acid Dihydrazide (ADH)—widely known as an epoxy curing agent—DAADH functions primarily as a metal deactivator and stabilizer in polymer matrices. Its acetylated structure reduces basicity and nucleophilicity, making it an ideal additive for preventing copper-catalyzed oxidative degradation in polyolefins (wire and cable insulation) and a precise analytical standard for hydrazide impurity profiling.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

DAADH is chemically distinct due to the acetylation of the terminal hydrazine nitrogens. This modification significantly alters its solubility and reactivity profile compared to ADH.

Identification Data

Property	Specification
Chemical Name	N,N'-Diacetyladipohydrazide
CAS Number	34375-39-8
Synonyms	N,N'-Diacetyladipoylhydrazide; Hexanedioic acid, bis(2-acetylhydrazide)
Molecular Formula	C₁₀H₁₈N₄O₄
Molecular Weight	258.27 g/mol
Structural Class	Diacylhydrazine (Symmetric)

Physical Properties

Parameter	Value / Characteristic	Note
Appearance	White crystalline powder	High purity form
Melting Point	> 200°C (Estimated)	Higher than ADH (180°C) due to increased H-bonding network
Solubility	Low in cold water; Soluble in DMSO, DMF	Acetylation reduces polarity relative to free amine
Stability	Hydrolytically stable at neutral pH	Resistant to spontaneous hydrolysis

Structural Visualization

The molecule consists of a central adipic (C6) backbone flanked by two acetylated hydrazide groups.

Synthesis & Manufacturing Methodology

The synthesis of DAADH is a controlled acetylation process. The protocol below ensures high yield and minimizes the formation of mono-acetylated impurities.

Reaction Pathway

The synthesis involves the nucleophilic attack of the terminal hydrazine nitrogens of Adipic Dihydrazide (ADH) on the carbonyl carbon of Acetic Anhydride.

Reaction Stoichiometry:

Experimental Protocol (Laboratory Scale)

Note: This protocol is a generalized standard procedure for diacylhydrazine synthesis.

• Reagent Preparation:

  • Dissolve 0.1 mol of Adipic Dihydrazide (ADH) in 150 mL of glacial acetic acid (solvent and catalyst).

  • Prepare 0.25 mol (slight excess) of Acetic Anhydride .

• Acetylation:

  • Heat the ADH solution to 60°C.

  • Add Acetic Anhydride dropwise over 30 minutes to control exotherm.

  • Raise temperature to reflux (approx. 118°C) for 2–4 hours to ensure complete di-substitution.

• Isolation:

  • Cool the reaction mixture to room temperature. The product, DAADH, typically precipitates due to lower solubility in cool acetic acid.

  • Pour the mixture into ice-cold water if precipitation is incomplete.

• Purification:

  • Filter the white solid.

  • Recrystallization: Dissolve in boiling ethanol or water/ethanol mix. Cool slowly to form pure crystals.

  • Dry under vacuum at 80°C to remove traces of acetic acid.

Functional Mechanisms & Applications

Primary Application: Metal Deactivator (Polymer Stabilization)

DAADH serves as a critical additive in the stabilization of polyolefins, particularly in wire and cable insulation where contact with copper conductors is inevitable.

• The Problem: Copper ions (

  ) catalyze the decomposition of hydroperoxides ( ) formed during polymer oxidation, leading to rapid degradation (copper crazing).

• The DAADH Solution: DAADH acts as a chelator . The hydrazide nitrogen and carbonyl oxygen atoms form a stable coordinate complex with copper ions, effectively sequestering them and preventing their participation in redox cycles.

Mechanism of Chelation: The bis-hydrazide structure allows for the formation of a multi-dentate complex, "caging" the metal ion.

Secondary Application: Analytical Standard

In the manufacturing of Adipic Dihydrazide (ADH), acetylation can occur as a side reaction if acetic acid is used in the process. DAADH is used as a reference standard in HPLC and LC-MS assays to quantify impurities and ensure the purity of ADH batches used in pharmaceutical drug delivery (e.g., HA-ADH hydrogels).

Formaldehyde Scavenging

While less reactive than ADH, DAADH retains the ability to react with formaldehyde at elevated temperatures or over prolonged periods. It is used in applications where controlled scavenging is required without the risk of premature crosslinking that might occur with free amines.

Handling, Safety, and Stability

Safety Profile (GHS Classification)

Based on analogous hydrazide data.

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Measures: Use standard PPE (gloves, goggles). Avoid dust generation to prevent inhalation and dust explosion risks.

Storage & Stability

• Storage: Store in a cool, dry place away from strong oxidizers.

• Shelf Life: >2 years if sealed properly.

• Incompatibility: Strong oxidizing agents (peroxides, nitrates) and strong acids.

References

• Sigma-Aldrich. (2025). Safety Data Sheet: Adipic Dihydrazide and Derivatives. Retrieved from

• National Institutes of Health (NIH). (2021). PubChem Compound Summary: N,N'-Diacetyladipohydrazide (CAS 34375-39-8). Retrieved from

• Innospec. (2025). Metal Deactivators for Fuel and Polymer Stability. Retrieved from

• GuideChem. (2024). Chemical Properties of N,N'-Diacetyladipohydrazide. Retrieved from

• Google Patents. (2018). Synthesis method of adipic dihydrazide and derivatives. Patent CN108218741A. Retrieved from

Sources

• 1. chemimpex.com [chemimpex.com]

Technical Whitepaper: Physicochemical Characterization and Applications of N,N'-Diacetyladipohydrazide

Executive Summary

N,N'-Diacetyladipohydrazide (DAADH) is a symmetric bis(diacylhydrazine) derivative of adipic acid dihydrazide (ADH). While ADH is a ubiquitous crosslinker in aqueous polymer dispersions and epoxy curing, its diacetylated derivative, DAADH, serves specialized roles as a metal deactivator, a reference impurity standard in ADH manufacturing, and a latent curing agent with modified solubility and reactivity profiles.

This technical guide provides a comprehensive analysis of DAADH, defining its molecular weight, formula, synthesis pathways, and analytical characterization. It is designed to support researchers in the identification, synthesis, and application of this compound within pharmaceutical and material science workflows.

Physicochemical Profile

DAADH is characterized by its symmetric structure, where the terminal amino groups of adipic acid dihydrazide are acetylated. This modification significantly alters its hydrogen bonding potential and solubility compared to the parent ADH molecule.

Molecular Identity[1][2][3][4]

Property	Specification
Chemical Name	N,N'-Diacetyladipohydrazide
IUPAC Name	-diacetylhexanedihydrazide
CAS Number	34375-39-8
Molecular Formula
Molecular Weight	258.27 g/mol
Exact Mass	258.1328
SMILES	CC(=O)NNC(=O)CCCCC(=O)NNC(=O)C
InChI Key	HQUUVVMNROIQPJ-UHFFFAOYSA-N

Structural Analysis

The molecule consists of a central hydrophobic adipoyl (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

) chain flanked by two hydrophilic diacylhydrazine motifs.

• Core: Hexamethylene chain (flexible spacer).

• Termini: Acetylated hydrazide groups (

  ).

• Significance: The "diacyl" hydrazine structure (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

  ) is chemically distinct from a simple hydrazide. It is far more stable to hydrolysis and oxidation, making DAADH an excellent metal chelator (via the O-N-N-O coordination pocket) and a stable "blocked" crosslinker.

Synthesis and Reaction Mechanism[1][6]

The synthesis of N,N'-Diacetyladipohydrazide is a classic nucleophilic acyl substitution, typically performed by acetylating Adipic Acid Dihydrazide (ADH) with acetic anhydride or acetyl chloride.

Synthetic Route

Precursor: Adipic Acid Dihydrazide (ADH) [CAS: 1071-93-8] Reagent: Acetic Anhydride (

) Solvent: Acetic acid or Water (due to high solubility of ADH)

Stoichiometry: ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="ng-star-inserted display">

Reaction Mechanism Diagram

The following diagram illustrates the stepwise acetylation mechanism, highlighting the nucleophilic attack of the terminal hydrazine nitrogen.

Experimental Protocol (Laboratory Scale)

Note: This protocol is a generalized procedure based on standard hydrazide acetylation chemistry.

• Dissolution: Dissolve 17.4 g (0.1 mol) of Adipic Acid Dihydrazide in 100 mL of glacial acetic acid.

• Acetylation: Add 22.0 g (0.215 mol, slight excess) of Acetic Anhydride dropwise at room temperature.

• Reflux: Heat the mixture to 80°C for 2 hours to ensure complete conversion of the terminal amines.

• Isolation: Cool the solution to 4°C. The diacetylated product is less soluble than the mono-acetylated species and will precipitate.

• Purification: Filter the white crystalline solid and wash with cold ethanol to remove excess acetic acid. Recrystallize from ethanol/water (90:10).

• Drying: Vacuum dry at 50°C for 6 hours.

Analytical Characterization

Validating the identity of DAADH requires distinguishing it from the starting material (ADH) and the mono-acetylated intermediate.

NMR Spectroscopy

The symmetry of the molecule simplifies the NMR spectrum.

• 1H NMR (DMSO-d6):

  • 1.50 ppm (m, 4H, central of adipoyl).

  • ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

    1.90 ppm (s, 6H, Acetyl ). (Diagnostic Peak)

  • ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

    2.05 ppm (m, 4H, to carbonyl).
  • 9.8-10.0 ppm (s, 4H, ). Note: Diacylhydrazines often show split NH peaks due to rotamers.

Mass Spectrometry (LC-MS)

• Ionization: ESI (Positive Mode).

• Target Ion:

  m/z.

• Adducts:

  m/z.

• Fragmentation: Loss of acetyl group (

  ) is a common fragmentation pathway.

HPLC Method for Impurity Profiling

When DAADH is used as a reference standard for ADH purity, a reverse-phase method is required.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 0-5 min (100% A), 5-20 min (0% to 40% B).

• Detection: UV at 210 nm (Amide absorption).

• Retention Logic: ADH (highly polar) elutes early (dead volume); DAADH (more hydrophobic due to acetylation) elutes later.

Applications and Causality[1]

Why use N,N'-Diacetyladipohydrazide? The acetylation is not merely a blocking group; it functionally transforms the molecule.

Metal Deactivation & Chelation

Diacylhydrazines are potent bidentate ligands. The

moiety can coordinate with transition metals ( , ).

• Mechanism: The protons on the hydrazine nitrogens are acidic. Upon deprotonation, the molecule forms a stable 5-membered chelate ring with metal ions.

• Use Case: Added to polyolefins (polyethylene/polypropylene) as a "metal deactivator" to prevent metal-catalyzed oxidative degradation (e.g., in wire and cable insulation).

Latent Curing Agents

In epoxy resin systems, free amines cure rapidly. The acetylated hydrazide reduces the nucleophilicity of the nitrogen, creating a "latent" hardener that only reacts at elevated temperatures or via transamidation mechanisms, allowing for one-pot mixtures with long shelf lives.

Pharmaceutical Impurity Management

In the synthesis of drug conjugates using ADH linkers, the presence of acetic acid or active esters can lead to DAADH formation.

• Risk: DAADH is non-reactive toward aldehydes (unlike ADH).

• Control: Quantifying DAADH ensures the "active" hydrazide content is sufficient for conjugation.

References

• PubChem. (2023).[1] Adipic Acid Dihydrazide (Parent Compound Data). National Library of Medicine. Retrieved from [Link]

• Google Patents. (2015). Anti-corrosive flame retardant formulations for thermoplastic polymers (DE102015211728A1). Retrieved from

Sources

• 1. N'-acetylpyridine-3-carbohydrazide | C8H9N3O2 | CID 252093 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Technical Guide: High-Latency Crosslinking with N,N'-Diacetyladipohydrazide (DAAH)

This Application Note is designed for researchers and formulation scientists in the fields of polymer chemistry, coatings, and structural adhesives. It details the use of N,N'-Diacetyladipohydrazide (DAAH) , a specialized latent (blocked) curing agent derived from Adipic Acid Dihydrazide (ADH).

Executive Summary

N,N'-Diacetyladipohydrazide (DAAH) (CAS: 34375-39-8) is a symmetrical, diacylhydrazine derivative used as a latent crosslinker and curing agent in high-performance thermoset systems, particularly epoxy resins and specialized thermoplastics.

Unlike its parent compound, Adipic Acid Dihydrazide (ADH), which is a standard curative for powder coatings and waterborne dispersions, DAAH features acetyl-capped hydrazine groups. This chemical modification significantly reduces nucleophilicity at ambient temperatures, providing exceptional shelf-life (latency) in one-component (1K) systems. Crosslinking is activated strictly via thermal triggering, making DAAH ideal for applications requiring long pot life and controlled cure profiles, such as aerospace adhesives, encapsulation compounds, and shelf-stable prepregs.

Scientific Mechanism: The "Blocked" State

The utility of DAAH lies in the thermodynamic stability of its acetylated nitrogens.

Chemical Structure & Latency

• Parent Molecule (ADH):

  . The terminal primary amines are highly nucleophilic and react with epoxies at moderate temperatures (~80–120°C) or with ketones at room temperature.

• Blocked Molecule (DAAH):

  .

  • Electronic Blocking: The electron-withdrawing acetyl groups reduce the electron density on the nitrogen atoms, rendering them non-reactive towards electrophiles (like epoxies) at room temperature.

  • Physical Blocking: DAAH is a high-melting crystalline solid (

    ). It remains insoluble and inert in resin matrices until the system reaches the activation temperature.[1]

Activation Pathway

DAAH functions primarily through a High-Temperature Nucleophilic Addition mechanism rather than a deblocking/release mechanism. Upon reaching the activation threshold (typically >160°C), the crystal lattice breaks (melting/solubilization), and the secondary amide nitrogens gain sufficient thermal energy to attack the oxirane ring of the epoxy resin.

Note: Unlike hydrazone-blocked crosslinkers (which release water/ketone), DAAH typically incorporates into the polymer network without releasing volatile byproducts, reducing void formation in thick sections.

Mechanism Diagram

The following diagram illustrates the transition from the inert "blocked" state to the active crosslinking network.

Caption: Activation pathway of DAAH in an epoxy matrix. The system remains inert until thermal energy overcomes the crystal lattice energy and activation barrier.

Application Protocol: 1K Epoxy Adhesive Formulation

This protocol describes the preparation of a shelf-stable, one-component epoxy adhesive using DAAH as the latent curative.

Materials Required

Component	Function	Recommended Loading
Bisphenol A Epoxy Resin (EEW ~190)	Base Resin	100 phr (parts per hundred resin)
DAAH (Micronized, <10µm)	Latent Crosslinker	15–25 phr*
Fumed Silica	Thixotropic Agent	1–3 phr
Accelerator (Optional, e.g., Imidazole)	Cure Promoter	0.5–1.0 phr

*Note: Stoichiometry is calculated based on active hydrogen equivalent weight. DAAH has a higher equivalent weight than ADH due to acetylation.

Formulation Workflow

Step 1: Micronization (Critical) DAAH is supplied as a crystalline powder. To ensure homogeneous cure and prevent "hot spots," it must be micronized.

• Action: Mill DAAH powder to a median particle size (

  ) of <10 µm.

• Verification: Check particle size using laser diffraction or Hegman gauge.

Step 2: Dispersion

• Equipment: High-shear disperser or planetary mixer.

• Process:

  • Charge the liquid epoxy resin into the mixing vessel.

  • Add fumed silica and mix until dispersed (creates a base rheology to suspend the curative).

  • Add micronized DAAH slowly while mixing.

  • Temperature Control: Maintain batch temperature below 50°C to prevent premature solubilization or swelling. Vacuum degas the mixture to remove entrapped air.

Step 3: Storage

• Transfer to light-blocking, airtight cartridges.

• Shelf Life: Typically >6 months at 25°C (compared to <2 weeks for standard amine hardeners).

Curing Cycle

DAAH requires high thermal energy to activate.

• Standard Cure: 180°C for 60 minutes.

• Accelerated Cure: 200°C for 20 minutes.

• With Accelerator: 150°C for 45 minutes (if imidazole is added).

Validation & Testing

Every formulation must be validated for latency and cure integrity.

Differential Scanning Calorimetry (DSC)

Run a dynamic DSC scan to determine the cure onset and peak exotherm.

• Ramp Rate: 10°C/min from 25°C to 250°C.

• Expected Result:

  • No exotherm below 140°C (confirms latency).

  • Sharp exotherm peak centered around 170–190°C (indicates cure reaction).

  • (Glass Transition) of cured sample should be measured in a second scan.

Solvent Resistance (MEK Rub Test)

• Method: ASTM D5402.

• Procedure: Rub the cured coating with a cloth soaked in Methyl Ethyl Ketone (MEK).

• Pass Criteria: >100 double rubs with no softening or gloss loss. This confirms high crosslink density.

Critical Distinction: DAAH vs. ADH vs. Hydrazones

Confusion often arises between DAAH and other "blocked" hydrazides. Use this table to select the correct reagent.

Feature	Adipic Dihydrazide (ADH)	Hydrazone-Blocked ADH	N,N'-Diacetyladipohydrazide (DAAH)
Structure	Free primary amines ( )	Ketone-blocked ( )	Acetyl-capped ( )
Primary Use	Powder coatings, Waterborne crosslinker	Waterborne Acrylics (DAAM systems)	Latent Epoxy Hardener
Activation	Heat (~120°C) or Carbonyl reaction	Hydrolysis (Water evaporation + pH shift)	High Heat (>160°C)
Byproducts	None (Addition)	Ketone/Water (Release)	None (Addition)
Water Solubility	High	Moderate	Very Low / Insoluble

Warning: Do not use DAAH for ambient-cure waterborne coatings (e.g., with DAAM emulsions). It is too stable and will not react at room temperature. For those applications, use standard ADH.

References

• U.S. Environmental Protection Agency. (2024). TSCA Chemical Substance Inventory: Hexanedioic acid, bis(2-acetylhydrazide) (CAS 34375-39-8).[2][3] Retrieved from [Link]

• Gantrade Corporation. (n.d.). Adipic Acid Dihydrazide (ADH): A Unique Crosslinking Agent and Curative.[4] Retrieved from [Link]

Sources

• 1. chemcomplex.com [chemcomplex.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Page loading... [guidechem.com]

Preparation of hexanedioic acid bis(2-acetylhydrazide) reference standard

Application Note: Preparation and Qualification of Hexanedioic Acid Bis(2-acetylhydrazide) Reference Standard

Introduction & Strategic Context

Hexanedioic acid bis(2-acetylhydrazide) (also known as N,N'-Diacetyladipohydrazide) is a critical process-related impurity and degradation product associated with Adipic Dihydrazide (ADH) . ADH is widely used as a bifunctional crosslinker in aldehyde-based polymerizations and drug conjugates. During the synthesis or storage of ADH-based therapeutics, acetylation—often driven by residual solvents or excipients—can generate the bis-acetylated derivative.

Establishing a high-purity Reference Standard (RS) for this compound is essential for:

• Impurity Profiling: Quantifying trace levels in ADH raw materials (ICH Q3A/B).

• Stability Studies: Monitoring degradation pathways in hydrogels and drug-linker systems.

• Toxicological Assessment: Validating safety margins for hydrazine-derivative exposure.

This guide provides a definitive protocol for the synthesis, purification, and analytical qualification of Hexanedioic acid bis(2-acetylhydrazide) to "Primary Reference Standard" grade (>99.5% purity).

Strategic Synthesis Design

The most robust route to high-purity Hexanedioic acid bis(2-acetylhydrazide) is the exhaustive acetylation of Adipic Dihydrazide using Acetic Anhydride. Unlike direct condensation of adipic acid with acetylhydrazine (which yields mixed isomers), this route guarantees regioselectivity at the terminal hydrazine nitrogens.

Reaction Scheme:

Figure 1: Reaction pathway for the synthesis of Hexanedioic acid bis(2-acetylhydrazide).

Experimental Protocol

Safety Warning: Acetic anhydride is corrosive and lachrymatory. Hydrazine derivatives may be sensitizers. Perform all operations in a fume hood wearing nitrile gloves and safety goggles.

Reagents & Equipment[1][2]

Reagent	Grade	MW ( g/mol )	Equiv.[1][2]	Quantity
Adipic Dihydrazide (ADH)	>98%	174.20	1.0	17.42 g (100 mmol)
Acetic Anhydride	Reagent Grade	102.09	4.0	40.8 g (~38 mL)
Glacial Acetic Acid	Solvent Grade	-	Solvent	50 mL
Ethanol (95%)	ACS Grade	-	-	For purification

Synthesis Procedure

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charging: Add 17.42 g of ADH and 50 mL of Glacial Acetic Acid . Start stirring to create a suspension.

• Addition: Slowly add 38 mL of Acetic Anhydride via an addition funnel over 10 minutes. Note: The reaction is exothermic; the suspension may clear temporarily.

• Reflux: Heat the mixture to reflux (approx. 120°C) for 3 hours . The solution should become clear and colorless to pale yellow.

• Cooling: Remove heat and allow the solution to cool slowly to room temperature. White crystalline precipitate should form.

• Precipitation: If precipitation is incomplete, concentrate the solution on a rotary evaporator to half volume, then pour into 200 mL of ice-cold water . Stir for 30 minutes.

• Isolation: Filter the solid using a Buchner funnel. Wash the cake with 2 x 50 mL cold water to remove residual acetic acid.

Purification (Recrystallization)[3]

To achieve Reference Standard quality, remove mono-acetylated impurities and residual ADH.

• Transfer the crude wet cake to a 500 mL Erlenmeyer flask.

• Add 150 mL of Ethanol/Water (80:20 v/v) .

• Heat to boiling until the solid dissolves completely. If needed, add small aliquots of hot water until clear.

• Hot Filtration: Filter the hot solution through a sintered glass funnel (to remove dust/insolubles).

• Crystallization: Allow the filtrate to cool slowly to room temperature, then refrigerate at 4°C for 4 hours.

• Final Isolation: Filter the white crystals. Wash with cold ethanol .

• Drying: Dry in a vacuum oven at 50°C for 12 hours to constant weight.

Target Yield: 65-75% (approx. 17-19 g) Appearance: White crystalline powder.

Analytical Qualification (Validation)

To certify the material as a Reference Standard, the following analytical battery must be performed.

Figure 2: Analytical workflow for Reference Standard qualification.

Identity: NMR Spectroscopy

Solvent: DMSO-d6

Nucleus	Shift ( ppm)	Multiplicity	Assignment
1H	9.80	Singlet (Broad)	2H, -NH-NH -Ac (Terminal)
1H	9.65	Singlet (Broad)	2H, -CO-NH -NH- (Internal)
1H	2.05	Broad Multiplet	4H, -CH2-CH2 -CH2- (Adipyl core)
1H	1.80	Singlet	6H, -CO-CH3 (Acetyl)
1H	1.48	Broad Multiplet	4H, -CO-CH2 -CH2-
13C	171.5	-	C =O (Adipyl)
13C	168.2	-	C =O (Acetyl)
13C	33.5	-	-C H2-CO-
13C	24.8	-	-CH2-C H2-
13C	20.5	-	-C H3

Purity: HPLC Method

Hydrazides are polar; a standard C18 column with high aqueous content is required.

• Column: Agilent Zorbax SB-C18 (4.6 x 150 mm, 5 µm) or equivalent.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 2% B (Isocratic hold to elute ADH)

  • 5-20 min: 2%

    40% B

  • 20-25 min: 40% B

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 210 nm (Amide absorption).

• Retention Times (Approx):

  • Adipic Dihydrazide (Starting Material): ~2.5 min

  • Mono-acetyl derivative: ~6.0 min

  • Bis-acetyl Reference Standard: ~11.5 min

Acceptance Criteria:

• Purity (Area %):

  99.5%[3]

• No single impurity > 0.1%

Mass Spectrometry

• Technique: ESI-MS (Positive Mode).

• Expected Mass:

  • Formula:

  • Exact Mass: 258.13

  • Observed

  • Observed

Storage and Stability

• Storage: Store in amber glass vials with desiccant at 2-8°C.

• Hygroscopicity: Hydrazide derivatives can be hygroscopic. Equilibrate to room temperature before weighing.

References

• Synthesis of Diacylhydrazines: Smith, P. A. S. (1946). "The Curtius Reaction." Organic Reactions, 3, 337-449. (Foundational chemistry for hydrazine acylation). Note: General acetylation protocols adapted from standard organic synthesis texts (e.g., Vogel's Textbook of Practical Organic Chemistry).

• Adipic Dihydrazide Characterization

  • Sigma-Aldrich. (2023). "Adipic acid dihydrazide Product Specification." Link

  • Bystrický, S., et al. (1999). "Determination of the cross-linking effect of adipic acid dihydrazide on glycoconjugate preparation." Glycoconjugate Journal, 16, 691–695. Link

• Analytical Methods (HPLC for Hydrazides)

  • Liu, S., et al. (2012). "Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine." RSC Advances. Link (Demonstrates separation logic for acetyl-hydrazine derivatives).

• Toxicological Context

  • National Institute of Standards and Technology (NIST).[4][5] "Hexanedioic acid, bis(2-ethylhexyl) ester Data." NIST Chemistry WebBook.[4][5] Link (Reference for adipic acid derivative data structures).

Sources

• 1. sci-int.com [sci-int.com]
• 2. Synthesis of Bis-Amide and Hydrazide Containing Derivatives of Malonic Acid and Thiophenoladducts of Acidhydrazones Derived from 2-[(N-acetyl) 2, 5-dichloroanilido] Acetohydrazide – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 3. 己二酸 - 肥酸, Adipic acid [sigmaaldrich.com]
• 4. Hexanedioic acid, bis(2-ethylhexyl) ester [webbook.nist.gov]
• 5. Hexanedioic acid [webbook.nist.gov]

Application Note: A Detailed Guide to the Recrystallization of N,N'-Diacetyladipohydrazide for High-Purity Applications

Introduction: The Critical Role of Purity for N,N'-Diacetyladipohydrazide

N,N'-Diacetyladipohydrazide is a symmetrical molecule characterized by a central adipic acid backbone and two terminal acetylated hydrazide moieties. This structure imparts a unique combination of polarity, hydrogen bonding capability, and thermal stability, making it a compound of interest in various fields, including polymer chemistry as a cross-linking agent or chain extender, and in the development of novel materials. The performance of N,N'-Diacetyladipohydrazide in these applications is intrinsically linked to its purity. Residual starting materials, by-products from synthesis, or degradation products can significantly compromise the physical and chemical properties of the final products. Therefore, a robust purification method is paramount.

Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[1][2] It leverages the differences in solubility of a compound and its impurities in a given solvent at different temperatures.[3] A well-executed recrystallization can yield highly pure crystalline material, making it an ideal method for the final purification step of N,N'-Diacetyladipohydrazide. This application note provides a comprehensive guide to developing a recrystallization protocol for N,N'-Diacetyladipohydrazide, from solvent selection to the final isolation of the purified product.

Scientific Principles of Recrystallization

The success of recrystallization hinges on the principle that the solubility of most solids increases with temperature.[4] An ideal recrystallization solvent will dissolve the target compound sparingly at room temperature but readily at its boiling point. Impurities, on the other hand, should either be highly soluble in the solvent at all temperatures (to remain in the mother liquor) or insoluble (to be removed by hot filtration).

The process of crystal formation is a thermodynamically driven, self-assembly process where molecules of the desired compound selectively arrange themselves into a crystal lattice, excluding mismatched impurity molecules.[1] Slow cooling is crucial as it allows for the formation of large, well-defined crystals, which are typically purer than the small crystals that form from rapid cooling.[5]

Solvent Selection: A Guided Approach for N,N'-Diacetyladipohydrazide

The choice of solvent is the most critical factor in developing a successful recrystallization protocol. For N,N'-Diacetyladipohydrazide, its structure, featuring two amide-like functional groups and a hydrocarbon chain, suggests that polar solvents will be most effective. The two acetyl groups increase the polarity and hydrogen bonding capacity compared to the parent adipic dihydrazide.

Based on the structure and general principles for similar compounds like amides and hydrazides, the following solvents are proposed as starting points for screening.[4][6]

Candidate Solvents for Screening:

• Ethanol: Often a good choice for polar molecules and has been used for recrystallizing related hydrazide derivatives.[7]

• Water: Due to the hydrogen bonding capabilities of the hydrazide moieties, water could be a suitable solvent, potentially in a mixture with a more organic solvent.

• Ethanol/Water Mixtures: A mixed solvent system can fine-tune the solubility characteristics. By varying the ratio, one can achieve a point where the compound is soluble in the hot mixture but precipitates upon cooling.[7]

• Acetonitrile: A polar aprotic solvent that can be effective for recrystallizing amides.[6]

• Acetone: Another polar aprotic solvent to consider.[4][6]

Experimental Determination of the Optimal Solvent:

A systematic approach to solvent screening is essential. The following protocol outlines the steps to identify the best solvent or solvent mixture.

Protocol for Solvent Screening:

• Place approximately 50 mg of crude N,N'-Diacetyladipohydrazide into separate small test tubes.

• To each test tube, add a different candidate solvent dropwise at room temperature, vortexing after each addition. A good candidate solvent will show poor solubility at this stage.

• If the compound does not dissolve in approximately 1 mL of solvent at room temperature, gently heat the test tube in a water bath.

• Continue adding the hot solvent dropwise until the solid completely dissolves. Record the approximate volume of solvent required.

• Allow the clear solution to cool slowly to room temperature, and then in an ice-water bath.

• Observe the formation of crystals. An ideal solvent will yield a significant amount of crystalline precipitate upon cooling.

The following table should be used to record the observations from the solvent screening experiments.

Solvent	Solubility at Room Temp.	Solubility at Elevated Temp.	Crystal Formation upon Cooling	Observations
Ethanol
Water
Ethanol/Water (e.g., 9:1)
Acetonitrile
Acetone

Based on these results, select the solvent or solvent mixture that provides the best balance of high solubility at elevated temperatures and low solubility at cold temperatures, leading to good crystal recovery. For the purposes of the detailed protocol below, we will proceed with the assumption that an ethanol/water mixture has been identified as the optimal solvent system.

Detailed Recrystallization Protocol for N,N'-Diacetyladipohydrazide

This protocol provides a step-by-step guide for the purification of N,N'-Diacetyladipohydrazide using a mixed ethanol/water solvent system.

Materials and Equipment:

• Crude N,N'-Diacetyladipohydrazide

• Ethanol (reagent grade)

• Deionized Water

• Erlenmeyer flasks

• Hot plate with magnetic stirring

• Condenser

• Buchner funnel and flask

• Filter paper

• Glass stirring rod

• Spatula

• Watch glass

• Ice bath

Workflow Diagram:

Caption: Workflow for the recrystallization of N,N'-Diacetyladipohydrazide.

Step-by-Step Procedure:

• Dissolution:

  • Place the crude N,N'-Diacetyladipohydrazide into an appropriately sized Erlenmeyer flask.

  • Heat a separate flask containing ethanol and another with deionized water on a hot plate.

  • Add a minimal amount of the hot ethanol to the flask containing the crude solid while stirring to dissolve the majority of the material.[8]

  • Once dissolved, add hot water dropwise to the ethanol solution until a slight turbidity (cloudiness) persists. This indicates that the solution is saturated.

  • Add a few more drops of hot ethanol to just redissolve the precipitate, resulting in a clear, saturated solution at the boiling point.

• Decolorization (if necessary):

  • If the solution is colored, remove it from the heat and add a small amount of activated charcoal.

  • Reheat the solution to boiling for a few minutes. The charcoal will adsorb colored impurities.

• Hot Filtration (if necessary):

  • If activated charcoal was used or if there are insoluble impurities, a hot gravity filtration is required.

  • Preheat a second Erlenmeyer flask and a funnel with a fluted filter paper by pouring some hot solvent through it.

  • Quickly filter the hot solution into the preheated flask. This step should be performed rapidly to prevent premature crystallization in the funnel.

• Crystallization:

  • Cover the flask containing the hot, clear solution with a watch glass and allow it to cool slowly and undisturbed to room temperature.[5] Slow cooling is essential for the formation of large, pure crystals.

  • Once the flask has reached room temperature and crystal formation appears to have ceased, place the flask in an ice-water bath for at least 30 minutes to maximize the yield of crystals.[3]

• Isolation of Crystals:

  • Set up a Buchner funnel with a piece of filter paper that fits snugly and wet the paper with a small amount of the cold ethanol/water solvent mixture.

  • Turn on the vacuum and swirl the flask containing the crystals to create a slurry, then pour it into the Buchner funnel.

  • Wash the crystals in the funnel with a small amount of the ice-cold solvent mixture to remove any remaining soluble impurities. Use a minimal amount of solvent to avoid redissolving the product.

  • Continue to draw air through the crystals for several minutes to help dry them.

• Drying:

  • Carefully transfer the filter cake to a pre-weighed watch glass.

  • Allow the crystals to air dry completely. For faster drying, a vacuum oven at a temperature well below the melting point of the compound can be used.

• Analysis:

  • Once dry, weigh the purified N,N'-Diacetyladipohydrazide to calculate the percent recovery.

  • Determine the melting point of the purified crystals. A sharp melting point close to the literature value is an indication of high purity.

Troubleshooting

Problem	Possible Cause	Solution
No crystals form upon cooling.	Too much solvent was used.	Boil off some of the solvent to concentrate the solution and allow it to cool again. If that fails, try scratching the inside of the flask with a glass rod at the liquid-air interface to induce crystallization.
Oiling out (product separates as a liquid).	The boiling point of the solvent is higher than the melting point of the compound, or the compound is too impure.	Reheat the solution to dissolve the oil, then add more solvent and allow it to cool slowly. Seeding with a pure crystal can also help.
Low recovery of purified product.	The compound is too soluble in the cold solvent, or too much cold solvent was used for washing.	Ensure the solution is thoroughly cooled in an ice bath. Use a minimal amount of ice-cold solvent for washing.
Crystals form in the funnel during hot filtration.	The solution cooled too quickly.	Reheat the filtration apparatus. Add a small amount of hot solvent to the funnel to redissolve the crystals and continue the filtration.

Conclusion

Recrystallization is an effective and scalable method for the purification of N,N'-Diacetyladipohydrazide. The key to a successful protocol lies in the systematic selection of an appropriate solvent or solvent mixture. By following the guided approach to solvent screening and the detailed protocol provided in this application note, researchers can obtain high-purity N,N'-Diacetyladipohydrazide suitable for demanding applications. The principles and techniques described herein are fundamental to organic chemistry and can be adapted for the purification of a wide range of solid compounds.

References

• ResearchGate. (2020). What is the best technique for amide purification? [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. [Link]

• MDPI. (2022). Design and Synthesis of Caffeine-Based Derivatives with Antioxidant and Neuroprotective Activity: In Vitro Evaluation and SwissADME Profiling. [Link]

• Google Patents. (2017). A kind of synthetic method of adipic dihydrazide.

• Solubility of Things. (n.d.). N'-phenylacetohydrazide. [Link]

• University of Colorado Boulder. (n.d.). Recrystallization and Crystallization. [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Link]

• National Center for Biotechnology Information. (2013). Separation and Purification of Multiply Acetylated Proteins Using Cation-Exchange Chromatography. [Link]

• PubMed. (2002). Acylation of hydrazides with acetic acid and formic acid. [Link]

• YouTube. (2007). Organic Chemistry Lab: Recrystallization. [Link]

• Google Patents. (2022). Preparation method of N, N'-diacetyl hydrazine.

• Taylor & Francis Online. (2019). Indole-based hydrazide-hydrazones and 4-thiazolidinones: synthesis and evaluation as antitubercular and anticancer agents. [Link]

• PubMed. (2013). Separation and purification of multiply acetylated proteins using cation-exchange chromatography. [Link]

• PubMed. (2022). Development of Alkylated Hydrazides as Highly Potent and Selective Class I Histone Deacetylase Inhibitors with T cell Modulatory Properties. [Link]

• ResearchGate. (2022). Stochastic hydration of a high-nitrogen-content molecular compound recrystallized under pressure. [Link]

• YouTube. (2021). [Orgo Lab] Recrystallization of Acetanilide. [Link]

• Organic Chemistry Data. (2020). Common Solvents Used in Organic Chemistry: Table of Properties. [Link]

• IUPAC. (n.d.). SOLUBILITY DATA SERIES. [Link]

• AIDIC. (2018). Application of Computer Simulation Technology in Chemical Synthesis of Resin Material ADH. [Link]

• YouTube. (2020). Recrystallization of Acetanilide. [Link]

• PubMed. (2021). Solubility of N, N'-Disuccinimidyl Carbonate and its relevance to polysaccharide functionalization. [Link]

• YouTube. (2020). CHM 242 Lab 1 Recrystallization of Acetanilide Part A. [Link]

Sources

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. scs.illinois.edu [scs.illinois.edu]
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• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Technical Support Center: ADH Crosslinking &amp; High Background Troubleshooting

This guide functions as a specialized Technical Support Center for researchers encountering high background noise in Adipic Acid Dihydrazide (ADH) crosslinking workflows. It is structured to diagnose, explain, and resolve specific chemical and physical anomalies.[1]

Status: Active Specialist: Senior Application Scientist Topic: Troubleshooting High Background in ADH/EDC Conjugation

Core Analysis: The Mechanics of "Background"

Before adjusting your protocol, you must identify the type of background you are observing.[1] In ADH chemistry, "high background" usually stems from three distinct mechanistic failures.

Diagnostic Workflow

Use this decision tree to isolate the source of your noise.

Figure 1: Diagnostic decision tree to distinguish between surface-mediated non-specific binding (NSB) and conjugate-mediated aggregation.

Critical Troubleshooting (Q&A Format)

Category A: Chemistry & Reagents[2][4][5][6][7][8][9]

Q1: I am using EDC to activate my carboxyl beads for ADH coupling. Why is my negative control binding everything?

Diagnosis: You likely have "Zero-Length" Polymerization or Hydrophobic Recruitment .[1]

• The Cause: If you perform a "One-Step" reaction where EDC, the beads, and the protein are mixed simultaneously, EDC will activate carboxyls on the protein as well as the beads. This causes the proteins to crosslink to each other (polymerize) before they bind to the bead. These protein aggregates are sticky and trap detection antibodies non-specifically.[1]

• The Fix: Switch to a Two-Step Protocol .

  • Activation: React Beads + EDC/NHS (in MES buffer).

  • Wash: Remove excess EDC.

  • Coupling: Add ADH or Protein to the activated beads. This ensures EDC never touches your protein.[1]

Q2: Does the ADH linker itself cause background?

Diagnosis: Yes, via Hydrophobicity .[1]

• The Mechanism: ADH (Adipic Acid Dihydrazide) contains a C6 alkyl chain (adipic spacer). While short, a high density of these alkyl chains can create a hydrophobic "lawn" on the bead surface. Hydrophobic proteins (like BSA or certain IgGs) will stick to this lawn via Van der Waals forces rather than covalent bonds.[1]

• The Fix:

  • Reduce Activation Level: Lower the EDC concentration during the initial activation step to reduce the density of ADH linkers.

  • Add Surfactant: Include 0.05% Tween-20 or Triton X-100 in your wash and storage buffers to disrupt these weak hydrophobic interactions [1].[1]

Q3: I read that hydrazides are positively charged. Is my background electrostatic?

Diagnosis: Unlikely at neutral pH.

• The Science: This is a common misconception. The pKa of the hydrazide group is approximately 3.0–4.0 .

  • At pH 4.5–5.0 (coupling pH): Hydrazides are partially protonated (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

    ), carrying a weak positive charge.[1]

  • At pH 7.4 (assay pH): Hydrazides are neutral (

    ).[1]

• The Implication: Unlike amine-functionalized surfaces (pKa ~10, positively charged at pH 7), ADH surfaces are neutral in physiological buffers.[1] If you see electrostatic binding, it is likely due to residual unreacted carboxyl groups (negatively charged) on the bead surface, not the ADH itself.

• The Fix: Ensure high conversion efficiency of Carboxyl

  ADH, or block with a high-salt buffer (0.5 M NaCl) to shield residual charges.[1]

Protocol Optimization

Standardized Data: pH & Buffer Selection

Inappropriate pH is the #1 cause of failed ADH coupling and subsequent background issues.

Step	Optimal pH	Recommended Buffer	Why?
EDC Activation	4.5 – 6.0	50 mM MES	EDC hydrolysis is minimized; Carboxyl activation is maximized [2].[1]
ADH Coupling	4.7 – 6.0	50 mM MES	Hydrazides are nucleophilic enough at acidic pH to react with active esters, while amines (on proteins) are protonated and unreactive, preventing side reactions [3].[1]
Aldehyde Coupling	5.0 – 7.0	100 mM Sodium Phosphate	Hydrazone bond formation is catalyzed by slightly acidic conditions.[1]
Quenching	7.5 – 8.5	1 M Ethanolamine	High pH helps hydrolyze remaining active esters; amine competes for unreacted sites.[1]

The "Clean" ADH Protocol (Two-Step)

To eliminate background caused by reagents, follow this self-validating workflow:

• Activation:

  • Resuspend Carboxyl beads in MES pH 5.0 .

  • Add EDC (freshly prepared) and Sulfo-NHS.[1] Incubate 15-30 min.

  • Validation: Beads should remain monodisperse.[1] Aggregation here indicates buffer contamination.[1]

• Washing (CRITICAL):

  • Wash 2x with MES pH 5.0 to remove free EDC.[1]

  • Note: Do not use PBS here; phosphate competes with EDC.[1]

• Functionalization:

  • Add ADH (dissolved in MES) to the activated beads.

  • Incubate 2 hours at Room Temp.

• Blocking/Quenching:

  • Add 1M Ethanolamine (pH 8.5) for 30 mins. This deactivates any remaining NHS-esters that didn't react with ADH.

  • Why? Unreacted NHS-esters will react with your sample proteins later, causing covalent non-specific binding.[1]

Advanced Visualization: The "Sticky" Mechanisms

Understanding where the background comes from is half the battle.

Figure 2: Mechanisms of Non-Specific Binding (NSB).[1] Red paths indicate sources of high background that must be mitigated via blocking or quenching.

FAQ: Post-Experiment Handling

Q: How do I store ADH-conjugated beads to prevent aggregation-induced background? A: Store in a buffer containing a high molecular weight blocker and a surfactant.[1]

• Recipe: PBS (pH 7.4) + 1% BSA + 0.05% Tween-20 + 0.05% Sodium Azide.[1]

• Reasoning: BSA coats hydrophobic patches; Tween-20 prevents bead-to-bead clumping; Azide prevents bacterial growth (which creates autofluorescence).[1]

Q: Can I use Tris buffer for ADH coupling? A: NO. Tris contains a primary amine.[1] If you use Tris during the EDC/NHS step or the ADH coupling step, the Tris will compete with the ADH and "cap" your beads, resulting in zero signal (which effectively looks like "high background" if you auto-scale your data) [4].

References

• Bangs Laboratories. TechNote 205: Covalent Coupling.[1] (Accessed via Bangs Labs).[1] Available at: [Link]

• Hermanson, G. T. Bioconjugate Techniques.[1] (General Reference for Hydrazide/EDC pKa interactions).

Sources

• 1. Adipic dihydrazide CAS#: 1071-93-8 [m.chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to the FTIR Analysis of Hexanedioic Acid Bis(2-acetylhydrazide) and its Alternatives for Crosslinking Applications

For researchers, scientists, and professionals in drug development and material science, the precise characterization of crosslinking agents is paramount. Hexanedioic acid bis(2-acetylhydrazide), commonly known as adipic acid dihydrazide (ADH), is a widely utilized crosslinker. Its performance is intrinsically linked to its chemical structure, which can be effectively elucidated using Fourier-transform infrared (FTIR) spectroscopy. This guide provides an in-depth comparison of the FTIR reference spectrum of ADH with its common alternatives: succinic dihydrazide (SDH), isophthalic dihydrazide (IDH), and sebacic acid dihydrazide (SeDH). Understanding the subtle yet significant differences in their spectral fingerprints allows for a more informed selection of a crosslinking agent based on specific application requirements.

The Significance of FTIR Spectroscopy in Characterizing Dihydrazide Crosslinkers

FTIR spectroscopy is a powerful, non-destructive technique that probes the vibrational modes of molecules. For dihydrazide crosslinkers, the FTIR spectrum serves as a unique fingerprint, revealing the presence and chemical environment of key functional groups. The hydrazide group (-CONHNH2) and the nature of the carbon backbone are of particular interest. The positions, intensities, and shapes of the absorption bands corresponding to N-H, C=O, C-N, and C-H vibrations provide critical information about the molecule's structure, purity, and potential for intermolecular interactions such as hydrogen bonding. These structural nuances, in turn, dictate the reactivity, flexibility, and thermal stability of the crosslinked network.

Comparative Analysis of FTIR Spectra

A comparative analysis of the FTIR spectra of ADH and its alternatives highlights the influence of the carbon backbone on the vibrational frequencies of the hydrazide functional groups. While all these molecules share the same reactive moieties, the length and nature of the spacer between them introduce distinct spectral differences.

The FTIR spectrum of the precursor, adipic acid, is characterized by a very broad O-H stretch from the carboxylic acid dimer hydrogen bonding, typically centered around 3000 cm⁻¹, and a strong C=O stretch at approximately 1700 cm⁻¹.[1][2] The transformation to adipic acid dihydrazide results in the disappearance of the broad O-H band and the appearance of characteristic N-H stretching and bending vibrations.

Below is a table summarizing the key FTIR peak assignments for adipic acid dihydrazide and its alternatives.

Functional Group	Vibrational Mode	Adipic Acid Dihydrazide (ADH)	Succinic Dihydrazide (SDH)	Isophthalic Dihydrazide (IDH)	Sebacic Acid Dihydrazide (SeDH)
N-H (Amine)	Asymmetric & Symmetric Stretch	~3300 cm⁻¹ (broad)	~3300 cm⁻¹ (broad)	~3300 cm⁻¹ (broad)	~3300 cm⁻¹ (broad)
C-H (Aliphatic)	Asymmetric & Symmetric Stretch	~2964, 2917, 2870 cm⁻¹[3]	~2922 cm⁻¹[4]	-	~2920, 2870 cm⁻¹[5]
C-H (Aromatic)	Stretch	-	-	~3050 cm⁻¹	-
C=O (Amide I)	Stretch	~1634 cm⁻¹[3]	~1637 cm⁻¹[4]	~1640 cm⁻¹	~1635 cm⁻¹
N-H (Amide II)	Bend	~1530 cm⁻¹	~1540 cm⁻¹	~1535 cm⁻¹	~1530 cm⁻¹
C-N	Stretch	~1250 cm⁻¹	~1240 cm⁻¹	~1280 cm⁻¹	~1250 cm⁻¹
Backbone Specific	C-C, C=C	-	-	Aromatic C=C stretch ~1600, 1480 cm⁻¹	-

Note: The exact peak positions can vary slightly depending on the sample preparation method and instrument.

Structure-Performance Relationships: Interpreting the Spectral Data

The differences observed in the FTIR spectra directly correlate with the performance of these molecules as crosslinkers.[6]

• Adipic Acid Dihydrazide (ADH): The aliphatic C4 backbone provides a balance of flexibility and reactivity, making it a versatile crosslinker in many applications, from coatings to bioconjugation.[7][8] The distinct C-H stretching peaks around 2900 cm⁻¹ are characteristic of its methylene chain.[3]

• Succinic Dihydrazide (SDH): With a shorter C2 aliphatic backbone, SDH is expected to form more rigid crosslinks compared to ADH. This increased rigidity can be advantageous in applications requiring higher modulus materials. Its FTIR spectrum is similar to ADH, but with potentially less intense C-H stretching bands due to the shorter alkyl chain.[4]

• Isophthalic Dihydrazide (IDH): The presence of a benzene ring in the backbone introduces significant rigidity and thermal stability to the crosslinked network. This is reflected in its FTIR spectrum by the appearance of aromatic C-H stretching above 3000 cm⁻¹ and characteristic aromatic C=C stretching bands in the 1600-1450 cm⁻¹ region.[9] IDH is often chosen for high-performance applications where thermal resistance is critical.[7]

• Sebacic Acid Dihydrazide (SeDH): The long, flexible C8 aliphatic backbone of SeDH imparts greater flexibility and hydrophobicity to the resulting crosslinked material. This can be beneficial in applications requiring elastomeric properties. Its FTIR spectrum will show prominent C-H stretching absorptions, even more so than ADH, due to the longer methylene chain.[5]

The interplay between the backbone structure and the resulting material properties is a key consideration in formulation development.

Caption: Relationship between dihydrazide backbone structure and material properties.

Experimental Protocols

To ensure accurate and reproducible FTIR data, adherence to standardized experimental protocols is essential. Both the Potassium Bromide (KBr) pellet method and Attenuated Total Reflectance (ATR) are suitable for analyzing solid dihydrazide samples.

KBr Pellet Method for Transmission FTIR

This method is a traditional and reliable technique for obtaining high-quality spectra of solid samples.

Step-by-Step Methodology:

• Sample Preparation:

  • Dry spectroscopy-grade KBr powder in an oven at 110°C for at least 2 hours to remove any adsorbed water. Store in a desiccator.

  • Weigh approximately 1-2 mg of the dihydrazide sample and 100-200 mg of the dried KBr powder.[4]

  • Grind the dihydrazide sample to a fine powder using an agate mortar and pestle.

  • Add the KBr powder to the mortar and gently but thoroughly mix with the sample.

• Pellet Formation:

  • Assemble the pellet die.

  • Transfer the KBr-sample mixture into the die.

  • Place the die into a hydraulic press.

  • Apply pressure (typically 8-10 tons) for 1-2 minutes to form a transparent or translucent pellet.[10]

• Spectral Acquisition:

  • Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum with an empty sample compartment.

  • Acquire the sample spectrum over the desired range (e.g., 4000-400 cm⁻¹) with an appropriate number of scans (e.g., 16-32) for good signal-to-noise ratio.

Caption: Workflow for the KBr pellet method in FTIR analysis.

Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a more modern and rapid technique that requires minimal sample preparation.

Step-by-Step Methodology:

• Instrument Preparation:

  • Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean. If necessary, clean with a suitable solvent (e.g., isopropanol) and a soft, lint-free cloth.

• Spectral Acquisition:

  • Acquire a background spectrum with the clean, empty ATR crystal.

  • Place a small amount of the powdered dihydrazide sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

  • Apply consistent pressure to the sample using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum over the desired range (e.g., 4000-650 cm⁻¹) with an appropriate number of scans.

• Cleaning:

  • After analysis, retract the pressure clamp and carefully remove the sample powder.

  • Clean the ATR crystal thoroughly with a suitable solvent.

Conclusion

FTIR spectroscopy is an indispensable tool for the characterization of hexanedioic acid bis(2-acetylhydrazide) and its alternatives. The spectral data provides a wealth of information regarding the chemical structure, which in turn dictates the performance of these molecules as crosslinkers. By understanding the nuances in their FTIR spectra, researchers can make more informed decisions in the selection of the appropriate dihydrazide for their specific application, whether it requires the balanced properties of ADH, the rigidity of SDH or IDH, or the flexibility of SeDH. The experimental protocols provided herein offer a standardized approach to obtaining high-quality, reproducible data for such comparative analyses.

References

• ResearchGate. (n.d.). FTIR of optimized synthetic resin. Retrieved from [Link]

• ResearchGate. (n.d.). ATR-FTIR spectra of adipic acid dihydrazide (black dashed dotted line). Retrieved from [Link]

• Kintek Press. (n.d.). What Are The Key Steps For Making Kbr Pellets? Master Ft-ir Spectroscopy With Perfect Transparency. Retrieved from [Link]

• Shimadzu. (n.d.). KBr Pellet Method. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectrum of adipic acid. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectrum. ( a ) sebacic acid ( b ) polysebacic anhydride. Retrieved from [Link]

• Influence of the chemical structure of cross-linking agents on properties of thermally reversible networks. (n.d.). Retrieved from [Link]

• Gantrade. (n.d.). Adipic Acid Dihydrazide – A Unique Crosslinking Agent and Curative. Retrieved from [Link]

• Wikipedia. (n.d.). Adipic acid dihydrazide. Retrieved from [Link]

• PubChem. (n.d.). Adipic Dihydrazide. Retrieved from [Link]

• Adhesives & Sealants Industry. (2005, August 1). Dihydrazides. Retrieved from [Link]

• Ataman Kimya. (n.d.). ADIPOHYDRAZIDE. Retrieved from [Link]

• SpectraBase. (n.d.). Succinic acid, dihydrazide. Retrieved from [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• A&C Catalysts, Inc. (n.d.). Dihydrazides - The Versatile Curing Agent for Solid Dispersion Systems. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum of adipic acid. Retrieved from [Link]

Sources

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• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pure.rug.nl [pure.rug.nl]
• 7. gantrade.com [gantrade.com]
• 8. Adipic acid dihydrazide - Wikipedia [en.wikipedia.org]
• 9. Isophthalic dihydrazide(2760-98-7) IR Spectrum [chemicalbook.com]
• 10. Crosslinker Architectures Impact Viscoelasticity in Dynamic Covalent Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: UV-Vis Absorption Characteristics of Diacetyladipohydrazide (DAADH)

This guide provides an in-depth technical analysis of the UV-Vis absorption characteristics of Diacetyladipohydrazide (DAADH) , contrasting it with its active precursor, Adipic Acid Dihydrazide (ADH) .

Executive Summary & Application Context

Diacetyladipohydrazide (DAADH) (CAS: 34375-39-8) is the

-acetylated derivative of the common crosslinker Adipic Acid Dihydrazide (ADH). While ADH is ubiquitous in bioconjugation for crosslinking aldehydes (e.g., oxidized sugars, antibodies), DAADH serves a critical, often overlooked role as a non-reactive spectroscopic standard .

Because DAADH lacks the terminal primary amine groups required for hydrazone formation, it mimics the "backbone" absorbance of a crosslinked polymer without participating in the reaction. This makes it the gold-standard negative control for validating hydrazone conjugation efficiency and subtracting background noise in critical drug development assays.

Core Distinction

• ADH (Active): Contains terminal

  . Reacts with aldehydes.[1]

• DAADH (Blocked): Contains terminal

  . Inert to aldehydes.

• Significance: Any UV absorbance change observed with DAADH in the presence of an aldehyde is non-specific background , whereas changes with ADH represent true conjugation.

Technical Profile: UV-Vis Characteristics

Theoretical Electronic Transitions

DAADH possesses a symmetrical structure with four carbonyl groups (two adipyl, two acetyl) and two hydrazide (

) linkages. It lacks extended conjugation, resulting in a spectroscopic profile dominated by high-energy transitions in the deep UV.

Transition Type	Chromophore	(Theoretical)	Extinction Coefficient ( )	Description
	(Amide/Hydrazide)	205 – 215 nm	Moderate (~100 - 500 )	The primary feature. Weak "shoulder" often buried by solvent cutoffs.
		< 190 nm	High (>10,000 )	Generally inaccessible in standard aqueous UV-Vis.
None		N/A	Negligible > 240 nm	The hydrazide bond itself is transparent in the near-UV/Visible.

Spectral Fingerprint[3]

• Region of Interest: 190 nm – 240 nm.

• Transparency Window: > 250 nm.

• Solvent Effect: Water is the preferred solvent. Organic solvents (e.g., Acetone) are unsuitable due to their own carbonyl absorption (UV cutoff ~330 nm) which masks the DAADH signal.

Comparative Analysis: DAADH vs. Alternatives

The following table contrasts DAADH with the active crosslinker (ADH) and the reaction product (Hydrazone).

Feature	DAADH (The Standard)	ADH (The Crosslinker)	Hydrazone Product (The Signal)
Active Group	(Blocked)	(Reactive)	(Conjugated)
	~210 nm (End absorption)	~210 nm (End absorption)	240 – 290 nm (Distinct Peak)
Absorbance @ 280nm	Near Zero (Transparent)	Near Zero (Transparent)	High (Diagnostic Signal)
Role in Assay	Negative Control / Background	Reagent	Analyte of Interest

Experimental Protocol: Validating Conjugation Purity

Use this protocol to determine if a spectral shift is due to true crosslinking or non-specific adsorption.

Reagents & Equipment

• Spectrophotometer: Double-beam or Array detector (e.g., Agilent Cary 60 or Thermo Evolution).

• Cuvettes: Quartz (Suprasil), 10 mm pathlength (Glass/Plastic absorbs <300 nm).

• Solvent: 10 mM Phosphate Buffer, pH 7.2 (Avoid amine buffers like Tris which can absorb deep UV).

Step-by-Step Methodology

Step 1: Baseline Correction Perform a baseline scan with pure buffer. Ensure the instrument is zeroed at 280 nm and 210 nm.

Step 2: Preparation of Standards

• Stock A (DAADH): Prepare 10 mM DAADH in buffer. (Note: Dissolution may require mild sonication).

• Stock B (ADH): Prepare 10 mM ADH in buffer.

• Stock C (Aldehyde Model): Prepare 10 mM Benzaldehyde (or target drug analog).

Step 3: Reaction Simulation Mix reagents in a 1:1 molar ratio in separate vials:

• Test Sample: ADH + Aldehyde

• Negative Control: DAADH + Aldehyde

• Blanks: DAADH alone, Aldehyde alone.

Step 4: Spectral Scanning Incubate at RT for 30 minutes. Scan from 200 nm to 400 nm .

Step 5: Data Analysis (The "Delta" Calculation) Calculate the Specific Conjugation Absorbance (

): If (DAADH mix) shows a peak shift compared to DAADH alone, you have non-specific binding or aggregation.

Visualizing the Mechanism

The following diagram illustrates why DAADH is the chemically accurate control for hydrazide chemistry. It shows the structural blockade that prevents the UV-shifting hydrazone formation.

Figure 1: Mechanistic comparison of ADH (Active) vs. DAADH (Control). DAADH prevents hydrazone formation, maintaining a baseline UV profile.

Critical Troubleshooting: Common Interferences

When analyzing DAADH or ADH, researchers often encounter "ghost" peaks. Use this table to diagnose spectral anomalies.

Observation	Probable Cause	Corrective Action
High Absorbance < 220 nm	Buffer Interference	Switch from Acetate/Tris to Phosphate or Water.
Peak at ~280 nm in DAADH	Protein Contamination	DAADH should be transparent at 280 nm. Check cuvette cleanliness or solvent purity.
Yellowing of Solution	Oxidation	Hydrazides can oxidize to azo compounds over time. Prepare fresh stocks daily.
Non-linear Beer's Law	Aggregation	Hydrazides can self-associate at high concentrations (>50 mM). Dilute to <1 mM.

References

• Bystrický, S., et al. (1999).[2] Determination of the cross-linking effect of adipic acid dihydrazide on glycoconjugate preparation. Glycoconjugate Journal.[2] Link

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Standard reference for hydrazide chemistry).

• NIST Chemistry WebBook. (2024). Adipic dihydrazide Spectral Data. National Institute of Standards and Technology. Link

• Shimadzu Application News. (2023). The Relationship Between UV-VIS Absorption and Structure of Organic Compounds.[3]Link

• PubChem. (2024). Compound Summary: Adipic Dihydrazide.[1][4] National Library of Medicine. Link

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. Adipic dihydrazide [webbook.nist.gov]

Safety & Regulatory Compliance

Mastering Safety: A Guide to Personal Protective Equipment for Handling N,N'-Diacetyladipohydrazide

In the dynamic landscape of pharmaceutical research and development, the integrity of our work is intrinsically linked to the safety of our practices. N,N'-Diacetyladipohydrazide (CAS 1068-57-1), a compound with significant applications, demands a meticulous approach to handling. This guide moves beyond a simple checklist, offering a deep dive into the rationale and procedures for utilizing Personal Protective Equipment (PPE). Our goal is to empower you, our scientific colleagues, with the knowledge to create a self-validating system of safety, ensuring both personal well-being and the fidelity of your research.

Hazard Assessment: Understanding the "Why" Behind the "What"

Before we can select the appropriate PPE, we must first understand the hazards associated with N,N'-Diacetyladipohydrazide. According to safety data sheets (SDS), this compound presents several potential routes of exposure and health effects that dictate our protective strategy.[1][2][3]

• Oral Toxicity: The compound is classified as toxic if swallowed.[2][3]

• Skin Irritation: It is known to cause skin irritation upon contact.[1][2][3]

• Serious Eye Irritation: Direct contact with the eyes will lead to serious irritation.[1][2][3]

• Respiratory Irritation: Inhalation of dust particles may cause irritation to the respiratory tract.[1]

• Long-Term Effects: There is suspicion that the compound may cause genetic defects and cancer, elevating the need for stringent exposure controls.[2][3]

Given these hazards, our primary objective is to establish effective barriers for all potential exposure routes: dermal (skin), ocular (eyes), and inhalation (respiratory).

Core Protective Equipment: Your First Line of Defense

Handling N,N'-Diacetyladipohydrazide, particularly in its solid, powdered form, requires a comprehensive suite of PPE. The following recommendations are based on established safety protocols for hazardous chemical powders.[2][3]

Eye and Face Protection

• Rationale: To prevent airborne particles or accidental splashes from causing serious eye irritation.[1][3]

• Recommendation: Always wear chemical safety goggles that provide a complete seal around the eyes. In situations with a higher risk of splashing, such as when preparing solutions or during a spill cleanup, supplement goggles with a face shield for full facial protection.[3]

Skin and Body Protection

• Rationale: To prevent skin irritation and potential absorption of the chemical.[1][2][3]

• Gloves: Chemical-resistant gloves are mandatory. Nitrile gloves are a common and effective choice for protection against fine particulates and incidental contact. It is critical to always inspect gloves for any signs of damage before use and to practice proper removal techniques to avoid contaminating your hands. For extended operations, consider double-gloving.[4] Contaminated gloves should be disposed of as chemical waste.[5]

• Laboratory Coat/Coveralls: A buttoned, long-sleeved laboratory coat is the minimum requirement. For tasks involving significant quantities of the powder or a high potential for dust generation, disposable coveralls provide superior protection.[6][7]

• Footwear: Closed-toe shoes are required in any laboratory setting.

Respiratory Protection

• Rationale: To prevent the inhalation of fine dust particles, which can cause respiratory tract irritation.[1] Minimizing dust generation is the primary engineering control.[1]

• Recommendation: All handling of N,N'-Diacetyladipohydrazide powder, especially weighing and transferring, must be conducted within a certified chemical fume hood or a ventilated enclosure to minimize dust.[8] If engineering controls are insufficient to maintain exposure below acceptable limits, or during a large spill response, a NIOSH-approved respirator is required. An N95 particulate respirator is typically sufficient for most activities involving dust generation.[3][4]

PPE Summary for Common Laboratory Tasks

Task	Eye/Face Protection	Skin/Body Protection	Respiratory Protection (in addition to Fume Hood)
Weighing/Transferring Solid	Chemical Safety Goggles	Nitrile Gloves, Lab Coat	N95 Respirator if dust is generated outside of a fume hood
Preparing Solutions	Goggles & Face Shield	Nitrile Gloves, Lab Coat	Not typically required if performed in a fume hood
Minor Spill Cleanup (<1g)	Chemical Safety Goggles	2 pairs of Nitrile Gloves, Lab Coat	N95 Respirator
Major Spill Cleanup (>1g)	Goggles & Face Shield	Chemical Resistant Coveralls, 2 pairs of Nitrile Gloves, Boot Covers	NIOSH-approved respirator with appropriate cartridges

Operational Plans: Integrating Safety into Your Workflow

Effective PPE use is a procedural discipline. The following workflows are designed to be self-validating systems, ensuring safety at every step.

Workflow for Donning and Doffing PPE

Correctly putting on and taking off PPE is critical to prevent cross-contamination. The sequence is designed to ensure the most contaminated items are removed in an order that minimizes exposure to your body and clothing.

Caption: Step-by-step workflow for minor solid spill cleanup.

Disposal of Contaminated Materials

All disposable PPE (gloves, coveralls, etc.) that has come into contact with N,N'-Diacetyladipohydrazide must be considered contaminated.

• Procedure: Place all used and contaminated disposable items into a designated, sealed, and clearly labeled hazardous waste container. [8]* Rationale: Proper disposal prevents secondary exposure to other personnel, such as custodial staff, and ensures compliance with institutional and regulatory waste management protocols. [9]Never discard contaminated items in the regular trash. Handle uncleaned containers as you would the product itself. [8] By adhering to these detailed protocols, you are not just following rules; you are actively participating in a culture of safety that protects you, your colleagues, and the integrity of your scientific pursuits.

References

• AB113249 | CAS 1068-57-1. abcr Gute Chemie. Available from: [Link]

• Personal Equipment for Use in Handling Hazardous Drugs. American Pharmaceutical Review. Available from: [Link]

• ACETHYDRAZIDE FOR SYNTHESIS. Loba Chemie. Available from: [Link]

• Personal Protective Equipment (PPE). CHEMM. Available from: [Link]

• Guidance for Selection of Personal Protective Equipment for MDI Users. American Chemistry Council. Available from: [Link]

• NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention. Available from: [Link]

• Chemical Emergencies, Exposures, and Spills. Florida State University Environmental Health and Safety. Available from: [Link]

• What to do in a chemical emergency. GOV.UK. Available from: [Link]

• SOP for Water Reactive Compounds (Class I). University of Washington. Available from: [Link]

• Chemical Emergencies. Southern Nevada Health District. Available from: [Link]

• Quality Control: Personal Protective Equipment for Use When Handling Hazardous Drugs. PubMed. Available from: [Link]

• A Guide to Safe Handling of Diatomaceous Earth Products. PSU EHS. Available from: [Link]

• Safety Data Sheet: N,N-Dimethylaceetamide (DMA). Carl ROTH. Available from: [Link]

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• 1. Acethydrazide(1068-57-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Pharmacy Purchasing & Products Magazine [pppmag.com]
• 5. depts.washington.edu [depts.washington.edu]
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• 9. sigmaaldrich.com [sigmaaldrich.com]